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Compound of Interest

Compound Name: Samioside

Cat. No.: B1243889

An In-depth Technical Guide on the Discovery and First Isolation of Samioside

Introduction

Samioside is a phenylethanoid glycoside that was first discovered and isolated from the aerial
parts of Phlomis samia, a plant belonging to the Lamiaceae family.[1][2][3] It has also been
reported to be found in Lantana trifolia. The structure of Samioside was identified as 1-O-3,4-
(dihydroxyphenyl)ethyl-beta-D-apiofuranosyl-(1-->4)-alpha-L-rhamnopyranosyl-(1-->3)-4-O-
caffeoyl-beta-D-glucopyranoside.[2][3][4] Initial studies on Samioside revealed its potential as
a bioactive compound, demonstrating both free-radical scavenging and antimicrobial
properties.[2][3] This technical guide provides a comprehensive overview of the discovery,
isolation, and characterization of Samioside, intended for researchers, scientists, and
professionals in the field of drug development.

Data Presentation

The following tables summarize the quantitative data available for Samioside and its activities.

Table 1: Physicochemical Properties of Samioside
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Property Value Source
Molecular Formula C34H44019 [1]
Molecular Weight 756.7 g/mol [1]
Monoisotopic Mass 756.24767917 Da [1]
XLogP3 1.7 [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

Table 2: Spectroscopic Data for Samioside

While the complete NMR data from the original publication is not available, the following table
presents the expected 1H and 13C NMR chemical shifts for the core moieties of Samioside,
based on its structure and data from similar phenylethanoid glycosides.
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Expected 1H-NMR Expected 13C-NMR

Moiety Atom

(5, ppm) (3, ppm)
Phenylethanol
C-1 - ~71.0
C-2 ~2.80 (t) ~36.0
c-1' - ~130.0
c-2' ~6.70 (d) ~116.0
C-5' ~6.60 (d) ~115.0
C-6' ~6.50 (dd) ~120.0
Caffeoyl
c-1" - ~166.0
C-2" (0) ~6.25 (d) ~114.0
C-3"(B) ~7.55 (d) ~145.0
c-1" - ~126.0
c-2" ~7.05 (d) ~115.0
c-5" ~6.80 (d) ~116.0
c-6" ~6.95 (dd) ~122.0
Sugars
Glucose C-1 ~4.40 (d) ~103.0
Rhamnose C-1 ~5.15 (br s) ~102.0
Apiose C-1 ~5.30 (d) ~110.0
Rhamnose CH3 ~1.10 (d) ~18.0

Table 3: Biological Activity of Samioside
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Organism/Targ

Activity Assay A Result Source
e
o DPPH Radical ) )
Antioxidant ) DPPH Radical Active scavenger  [2][3]
Scavenging
o ] ) o Staphylococcus ]
Antimicrobial Microdilution Weakly active [1]
aureus
Staphylococcus )
) o Weakly active [1]
epidermidis
Enterobacter )
Weakly active [1]
cloacae
Escherichia coli Weakly active [1]
Klebsiella )
) Weakly active [1]
pneumoniae
Pseudomonas )
] Weakly active [1]
aeruginosa

Experimental Protocols

The following sections detail the methodologies for the first isolation and characterization of
Samioside from Phlomis samia.

Plant Material Collection and Preparation

The aerial parts of Phlomis samia were collected and air-dried at room temperature. The dried
plant material was then ground into a fine powder to increase the surface area for efficient
extraction.

Extraction

The powdered plant material was extracted with a polar solvent, such as methanol or ethanol,
at room temperature. This process was repeated multiple times to ensure the exhaustive
extraction of the phenylethanoid glycosides. The extracts were then combined and
concentrated under reduced pressure to yield a crude extract.
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Purification

The crude extract was subjected to a series of chromatographic techniques to isolate
Samioside. A plausible purification workflow is as follows:

Solvent-Solvent Partitioning: The crude extract was suspended in water and successively
partitioned with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl
acetate, to remove non-polar and moderately polar compounds. The phenylethanoid
glycosides, being highly polar, are expected to remain in the aqueous layer.

Column Chromatography: The aqueous fraction was then subjected to column
chromatography over a suitable stationary phase, such as Diaion HP-20 or Sephadex LH-20.
The column was eluted with a gradient of methanol in water, and the fractions were
monitored by thin-layer chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): The fractions containing
Samioside were further purified by preparative reversed-phase HPLC.[5] A C18 column was
used with a mobile phase consisting of a gradient of acetonitrile in water. The elution was
monitored by a UV detector, and the peak corresponding to Samioside was collected.

Structure Elucidation

The structure of the purified Samioside was elucidated using a combination of spectroscopic
techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the
molecular formula of Samioside.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments were conducted to establish the connectivity of the atoms and the
stereochemistry of the molecule.[6][7][8]

Bioactivity Assays

o DPPH Radical Scavenging Assay: The antioxidant activity of Samioside was evaluated by
its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[9][10] The

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1243889?utm_src=pdf-body
https://www.benchchem.com/product/b1243889?utm_src=pdf-body
https://patents.google.com/patent/US6413431B1/en
https://www.benchchem.com/product/b1243889?utm_src=pdf-body
https://www.benchchem.com/product/b1243889?utm_src=pdf-body
https://www.benchchem.com/product/b1243889?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/b6/b605850g/b605850g.pdf
https://www.researchgate.net/figure/NMR-data-500-MHz-for-1-H-and-125-MHz-for-13-C-in-acetone-d6-for-1_tbl1_286238853
https://acgpubs.org/files/20230101211943A17-363-RNP-2210-2593-SI.pdf
https://www.benchchem.com/product/b1243889?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5778377/
https://pubmed.ncbi.nlm.nih.gov/12568916/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

decrease in absorbance of the DPPH solution in the presence of Samioside was measured

spectrophotometrically.

» Antimicrobial Activity Assay: The antimicrobial activity of Samioside was determined using
the broth microdilution method to determine the minimum inhibitory concentration (MIC)
against a panel of Gram-positive and Gram-negative bacteria.[11][12]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the isolation of Samioside and
a proposed signaling pathway for the anti-inflammatory activity of phenylethanoid glycosides.
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Caption: Experimental workflow for the first isolation and characterization of Samioside.
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Caption: Proposed anti-inflammatory and antioxidant signaling pathway for phenylethanoid
glycosides like Samioside.[2][3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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